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Introduction

ACY-775 is a potent and highly selective small molecule inhibitor of Histone Deacetylase 6
(HDACSG).[1][2][3] Unlike other histone deacetylases, HDACS is primarily located in the
cytoplasm and plays a crucial role in a variety of cellular processes, including protein quality
control, cell motility, and intracellular transport, largely through the deacetylation of non-histone
protein substrates. This technical guide provides an in-depth overview of the core downstream
signaling pathways modulated by ACY-775, supported by quantitative data, detailed
experimental protocols, and pathway visualizations.

Core Mechanism of Action

ACY-775 exerts its biological effects through the specific inhibition of the enzymatic activity of
HDACSG. This selectivity is a key feature, minimizing off-target effects associated with pan-
HDAC inhibitors.

Data Presentation: Inhibitory Activity and Selectivity
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The potency and selectivity of ACY-775 have been quantified in various studies. The following
table summarizes its inhibitory concentrations (IC50) against HDAC6 and other HDAC

isoforms.
Selectivity
Compoun HDAC6 HDAC1 HDAC?2 HDAC3
(HDAC1/H Reference
d IC50 (nM) IC50 (nM) IC50 (nM) IC50 (nM)
DACS6)
ACY-775 7.5 2123 2570 11223 ~283-fold [1]
60 to 1500-
ACY-738 1.7 - - - fold over [1][3]
class |
Tubastatin
A 15 >1000 >1000 >1000 >66-fold [3]
Ricolinosta
>10-fold
t (ACY- 5.0 - - - [31[4]
over class |
1215)
Citarinostat
- - 46 ~18-fold [31[4]

(ACY-241)

Primary Downstream Signaling Pathway:
Modulation of a-Tubulin Acetylation

The most well-characterized downstream effect of ACY-775 is the hyperacetylation of a-tubulin,
a primary substrate of HDACG. This post-translational modification is critical for microtubule
stability and function, impacting intracellular transport and cell morphology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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